(S)-Allyl 2-amino-3-phenylpropanoate 4-methylbenzenesulfonate
(S)-Allyl 2-amino-3-phenylpropanoate 4-methylbenzenesulfonate
Brand Name:
Vulcanchem
CAS No.:
88224-00-4
VCID:
VC21538203
InChI:
InChI=1S/C12H15NO2.C7H8O3S/c1-2-8-15-12(14)11(13)9-10-6-4-3-5-7-10;1-6-2-4-7(5-3-6)11(8,9)10/h2-7,11H,1,8-9,13H2;2-5H,1H3,(H,8,9,10)/t11-;/m0./s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)[O-].C=CCOC(=O)C(CC1=CC=CC=C1)[NH3+]
Molecular Formula:
C19H23NO5S
Molecular Weight:
377.5 g/mol
(S)-Allyl 2-amino-3-phenylpropanoate 4-methylbenzenesulfonate
CAS No.: 88224-00-4
VCID: VC21538203
Molecular Formula: C19H23NO5S
Molecular Weight: 377.5 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 88224-00-4 |
|---|---|
| Product Name | (S)-Allyl 2-amino-3-phenylpropanoate 4-methylbenzenesulfonate |
| Molecular Formula | C19H23NO5S |
| Molecular Weight | 377.5 g/mol |
| IUPAC Name | 4-methylbenzenesulfonate;[(2S)-1-oxo-3-phenyl-1-prop-2-enoxypropan-2-yl]azanium |
| Standard InChI | InChI=1S/C12H15NO2.C7H8O3S/c1-2-8-15-12(14)11(13)9-10-6-4-3-5-7-10;1-6-2-4-7(5-3-6)11(8,9)10/h2-7,11H,1,8-9,13H2;2-5H,1H3,(H,8,9,10)/t11-;/m0./s1 |
| Standard InChIKey | PKXPRZFLCJFMHN-MERQFXBCSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)[O-].C=CCOC(=O)[C@H](CC1=CC=CC=C1)[NH3+] |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)[O-].C=CCOC(=O)C(CC1=CC=CC=C1)[NH3+] |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)[O-].C=CCOC(=O)C(CC1=CC=CC=C1)[NH3+] |
| Synonyms | 88224-00-4;(S)-Allyl2-amino-3-phenylpropanoate4-methylbenzenesulfonate;L-Phenylalanineallylestertosylate;H-phe-oaltos;H-Phe-OAll.TOS;H-PHE-OALLTOS;H-PHE-OAITOS;C19H23NO5S;CTK5F9527;MolPort-003-981-616;4067AC;KM2588;MFCD00043306;AKOS015842536;AKOS016010520;AM82185;AK117106;KB-53351;ST24036253;H-Phe-OAllinvertedexclamationmarkcurrencyTOS |
| PubChem Compound | 45072173 |
| Last Modified | Aug 15 2023 |
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